Cas no 827588-09-0 (3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]-)

3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]- structure
827588-09-0 structure
Product name:3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]-
CAS No:827588-09-0
MF:C12H19N5O
MW:249.31216
CID:683616
PubChem ID:58772630

3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]-
    • 6-amino-N-(2-piperazin-1-ylethyl)pyridine-3-carboxamide
    • 6-Amino-N-[2-(piperazin-1-yl)ethyl]pyridine-3-carboxamide
    • DTXSID60729927
    • 827588-09-0
    • SCHEMBL13403409
    • Inchi: InChI=1S/C12H19N5O/c13-11-2-1-10(9-16-11)12(18)15-5-8-17-6-3-14-4-7-17/h1-2,9,14H,3-8H2,(H2,13,16)(H,15,18)
    • InChI Key: FDTCXALUQIXDSF-UHFFFAOYSA-N
    • SMILES: C1CN(CCN1)CCNC(=O)C2=CN=C(C=C2)N

Computed Properties

  • Exact Mass: 249.15896025g/mol
  • Monoisotopic Mass: 249.15896025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.3Ų
  • XLogP3: -0.8

3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]- Related Literature

Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://www.cfsilicones.com/
Hubei Changfu Chemical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.jingzhubio.com
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html
Hubei Tianan Hongtai Biotechnology Co.,Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.pinrchem.com/english.html
Xiamen PinR Bio-tech Co., Ltd.